ethyl 2-methyl-5-(2-((2-morpholinoethyl)amino)-2-oxoacetyl)-4-phenyl-1H-pyrrole-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-[2-(2-morpholin-4-ylethylamino)-2-oxoacetyl]-4-phenyl-1H-pyrrole-3-carboxylate
• InChI: InChI=1S/C22H27N3O5/c1-3-30-22(28)17-15(2)24-19(18(17)16-7-5-4-6-8-16)20(26)21(27)23-9-10-25-11-13-29-14-12-25/h4-8,24H,3,9-14H2,1-2H3,(H,23,27)
• InChI Key: ORQRXZVZKOVNAC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=C1C2=CC=CC=C2)C(=O)C(=O)NCCN3CCOCC3)C
• Molecular Formula: C22H27N3O5
• Molecular Weight: 413.5 g/mol

Description

The compound is a derivative of pyrrole, which is a heterocyclic aromatic organic compound. It has a five-membered ring with four carbon atoms and one nitrogen atom. The presence of morpholinoethyl and oxoacetyl functional groups suggests that this compound might have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrole ring, followed by the introduction of the various substituents. The morpholinoethyl group could potentially be introduced through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrole ring, along with the various substituents. The morpholinoethyl group would likely contribute to the polarity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the pyrrole ring and the various substituents. The pyrrole ring is aromatic and therefore relatively stable, but it can participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the pyrrole ring and the various substituents. For example, the morpholinoethyl group could potentially increase the solubility of the compound in polar solvents.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

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Miscellaneous Applications

Indole derivatives have diverse applications, including vasodilatory effects, anticonvulsant activity, and more. However, specific data on our compound remains elusive.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would likely involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

The future research directions for this compound could involve further studying its chemical properties and potential applications. For example, it could be investigated for potential medicinal uses, or its reactivity could be studied in more detail.